Cas no 54300-83-3 (Lithocarpolone)

• Product name: Lithocarpolone
• CAS No: 54300-83-3
• MF: C₃₁H₅₀O₃
• MW: 470.7269
• CID: 2026958
• PubChem ID: 165430300

Lithocarpolone Chemical and Physical Properties

Names and Identifiers

• Lithocarpolone
• 21,24-Epoxy-24-hydroxymethyl-9,19-cyclolanostan-3-one
• 54300-83-3

• Inchi： InChI=1S/C31H50O3/c1-20(2)31(19-32)14-9-21(17-34-31)22-10-12-28(6)24-8-7-23-26(3,4)25(33)11-13-29(23)18-30(24,29)16-15-27(22,28)5/h20-24,32H,7-19H2,1-6H3/t21-,22+,23-,24-,27+,28-,29+,30?,31?/m0/s1
• InChI Key： BQVXEQCAZJXARL-XIVMTUBUSA-N

Computed Properties

• Exact Mass: 470.376
• Monoisotopic Mass: 470.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 878
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 46.5A^2